molecular formula C9H11N3O2 B13263505 2-Oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxamide

2-Oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxamide

Cat. No.: B13263505
M. Wt: 193.20 g/mol
InChI Key: IERXSVORJNDQDG-UHFFFAOYSA-N
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Description

2-Oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxamide is a bicyclic heterocyclic compound featuring a partially saturated 1,7-naphthyridine core. Key structural attributes include:

  • Hexahydro ring system: Reduces aromaticity, enhancing conformational flexibility and influencing solubility.
  • Carboxamide at position 3: Provides hydrogen-bonding capability, critical for molecular interactions in biological systems.

This compound is of interest in medicinal chemistry due to its structural uniqueness, which may confer distinct pharmacological properties compared to related naphthyridine derivatives.

Properties

Molecular Formula

C9H11N3O2

Molecular Weight

193.20 g/mol

IUPAC Name

2-oxo-5,6,7,8-tetrahydro-1H-1,7-naphthyridine-3-carboxamide

InChI

InChI=1S/C9H11N3O2/c10-8(13)6-3-5-1-2-11-4-7(5)12-9(6)14/h3,11H,1-2,4H2,(H2,10,13)(H,12,14)

InChI Key

IERXSVORJNDQDG-UHFFFAOYSA-N

Canonical SMILES

C1CNCC2=C1C=C(C(=O)N2)C(=O)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxamide typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of a suitable amine with a diketone, followed by cyclization and subsequent functional group modifications .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes that ensure high yield and purity. This often includes the use of catalysts and specific reaction conditions to facilitate the cyclization process efficiently .

Chemical Reactions Analysis

Types of Reactions

2-Oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxamide can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

2-Oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxamide has several scientific research applications:

    Chemistry: Used as a building block in the synthesis of more complex molecules.

    Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

    Medicine: Explored as a potential therapeutic agent due to its unique structure and reactivity.

    Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key differences between the target compound and analogous naphthyridine derivatives:

Compound Name (Reference) Core Structure Substituents/Modifications Key Properties/Effects
2-Oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxamide 1,7-Naphthyridine Hexahydro, 2-oxo, 3-carboxamide Enhanced solubility; potential for H-bonding
4-Oxo-1-pentyl-1,4-dihydro-[1,5]-naphthyridine-3-carboxamide (67) 1,5-Naphthyridine 4-oxo, pentyl chain, N3-adamantyl substituent Lipophilic due to adamantyl group; lower yield (25%)
N-(2-methoxyphenyl)-1-methyl-2-oxo-1,8-naphthyridine-3-carboxamide 1,8-Naphthyridine 2-oxo, 3-carboxamide, 2-methoxyphenyl Bioactivity linked to methoxyphenyl moiety
Ethyl 7-amino-2-oxo-1,8-naphthyridine-3-carboxylate 1,8-Naphthyridine 7-amino, ethyl ester Amino group enhances reactivity; ester reduces polarity
2-Oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carboxylic acid hydrochloride 1,6-Naphthyridine Hexahydro, 2-oxo, 3-carboxylic acid (HCl salt) Ionic form improves solubility; 1,6-core alters ring strain

Research Findings and Data Highlights

Physicochemical Properties

  • Solubility : The hydrochloride salt of 1,6-naphthyridine () exhibits higher aqueous solubility (230.65 g/mol) than the free-base target compound.
  • Thermal Stability : Adamantyl-substituted derivatives () show higher melting points due to rigid substituents.

Bioactivity Trends

  • 1,8-Naphthyridines (e.g., ) are frequently explored as kinase inhibitors or antimicrobial agents due to planar aromatic cores.
  • 1,7/1,6-Naphthyridines (target compound, ) may exhibit unique selectivity profiles owing to non-planar, saturated structures.

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